Cas no 2171161-98-9 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid)
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid
- 2171161-98-9
- EN300-1564198
- (2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid
-
- Inchi: 1S/C23H22N4O5/c1-13(22(29)30)24-21(28)19-11-20(27(2)26-19)25-23(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-11,13,18H,12H2,1-2H3,(H,24,28)(H,25,31)(H,29,30)/t13-/m1/s1
- InChI Key: HSZWNQXINSUSAS-CYBMUJFWSA-N
- SMILES: O(C(NC1=CC(C(N[C@@H](C(=O)O)C)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.15901982g/mol
- Monoisotopic Mass: 434.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 123Ų
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1564198-0.05g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 0.05g |
$2306.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-0.1g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 0.1g |
$2415.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-0.25g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 0.25g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-0.5g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 0.5g |
$2635.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-1.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 1g |
$2745.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-2.5g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 2.5g |
$5380.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-5.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 5g |
$7961.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-10.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 10g |
$11805.0 | 2023-06-04 | ||
| Enamine | EN300-1564198-50mg |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1564198-100mg |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid |
2171161-98-9 | 100mg |
$2415.0 | 2023-09-24 |
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic Acid: A Comprehensive Overview
The compound (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid (CAS No: 2171161-98-9) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.
Structural Highlights: The molecule incorporates a pyrazole ring, a five-membered aromatic heterocycle, which is known for its stability and versatility in medicinal chemistry. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, is attached to the pyrazole ring via an amino linkage. This arrangement not only enhances the molecule's stability but also facilitates its use in various chemical reactions. Additionally, the presence of a propanoic acid moiety with an R-configured chiral center adds to the compound's complexity and functional diversity.
Synthesis and Applications: Recent studies have focused on the efficient synthesis of this compound, leveraging advanced techniques such as stereo-selective synthesis and protecting group strategies. The Fmoc group, being easily removable under mild acidic conditions, makes this compound ideal for use in peptide coupling reactions. Furthermore, its chiral center introduces a level of asymmetry that is crucial for targeting specific biological pathways.
Biological Activity: Emerging research highlights the potential of this compound as a modulator of protein-protein interactions (PPIs), a challenging yet critical area in drug discovery. The pyrazole ring, known for its ability to form hydrogen bonds and π-interactions, plays a pivotal role in mediating these interactions. Preliminary assays suggest that this compound exhibits selective binding affinity towards certain proteins, making it a promising lead for therapeutic interventions.
Latest Research Findings: A groundbreaking study published in 2023 demonstrated the ability of this compound to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study utilized advanced computational modeling to predict the binding mode of the compound with CDKs, revealing a novel mechanism of action that could pave the way for new anti-cancer therapies.
Conclusion: The compound (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid represents a significant advancement in the realm of medicinal chemistry. Its unique structure, versatile functional groups, and promising biological activity position it as a valuable tool in drug discovery and development. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs and advancing therapeutic interventions.
2171161-98-9 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)